Cas no 906352-77-0 (4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine)
4-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine is a boronic ester derivative featuring a morpholine-substituted aromatic core and a trifluoromethyl group. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the dioxaborolane moiety enhances stability and handling under ambient conditions, while the electron-withdrawing trifluoromethyl group can influence reactivity in coupling processes. Its well-defined structure and compatibility with diverse reaction conditions make it a valuable reagent in pharmaceutical and agrochemical research. The morpholine substituent further contributes to solubility and functional group tolerance, facilitating its use in multi-step synthetic routes.
![4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine structure](https://ossimg.kuujia.com/scimg/906500/906352-77-0x500.png)
906352-77-0 structure
Product Name:4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine
CAS No:906352-77-0
MF:C17H23BF3NO3
MW:357.175635576248
CID:856328
PubChem ID:24229575
Update Time:2025-08-05
4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine Chemical and Physical Properties
Names and Identifiers
-
- 2-MORPHOLINO-5-TRIFLUOROMETHYLPHENYLBORONIC ACID, PINACOL ESTER
- 4-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine
- A843599
- CS-0176328
- FT-0747296
- 4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine
- AKOS025295899
- 906352-77-0
- 2-Morpholino-5-trifluoromethylphenylboronic acid pinacol ester
- MS-22048
- 2-Morpholin-4-yl-5-(trifluoromethyl)benzeneboronic acid,pinacol ester 97%
- DTXSID40640287
- MFCD09064984
- 2-Morpholin-4-yl-5-(trifluoromethyl)benzeneboronic acid, pinacol ester
- 4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine
-
- MDL： M188017
- Inchi： 1S/C17H23BF3NO3/c1-15(2)16(3,4)25-18(24-15)13-11-12(17(19,20)21)5-6-14(13)22-7-9-23-10-8-22/h5-6,11H,7-10H2,1-4H3
- InChI Key： FGPWVOFEKZVCDA-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(B2OC(C)(C)C(C)(C)O2)=C1)N1CCOCC1)(F)F
Computed Properties
- Exact Mass: 357.17200
- Monoisotopic Mass: 357.1723082g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.9Ų
Experimental Properties
- Melting Point: 118-119
- PSA: 30.93000
- LogP: 2.90620
4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine Security Information
- Hazard Statement： Harmful
4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM218591-1g |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95 % | 1g |
$493 | 2021-08-04 | |
| Alichem | A019122428-1g |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95% | 1g |
$451.44 | 2023-08-31 | |
| Apollo Scientific | PC7101-250mg |
2-Morpholin-4-yl-5-(trifluoromethyl)benzeneboronic acid, pinacol ester |
906352-77-0 | 97% | 250mg |
£58.00 | 2023-09-02 | |
| Apollo Scientific | PC7101-1g |
2-Morpholin-4-yl-5-(trifluoromethyl)benzeneboronic acid, pinacol ester |
906352-77-0 | 97% | 1g |
£138.00 | 2023-09-02 | |
| Chemenu | CM218591-1g |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95%+ | 1g |
$523 | 2023-01-09 | |
| Ambeed | A744014-250mg |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95+% | 250mg |
$88.0 | 2024-04-16 | |
| A2B Chem LLC | AB62771-250mg |
2-Morpholino-5-trifluoromethylphenylboronic acid, pinacol ester |
906352-77-0 | ≥ 95 % | 250mg |
$427.00 | 2024-05-20 | |
| A2B Chem LLC | AB62771-1g |
2-Morpholino-5-trifluoromethylphenylboronic acid, pinacol ester |
906352-77-0 | ≥ 95 % | 1g |
$1139.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1246998-250mg |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95+% | 250mg |
￥586.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1246998-1g |
4-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl)morpholine |
906352-77-0 | 95+% | 1g |
￥1524.00 | 2024-04-26 |
4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
906352-77-0 (4-[2-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-4-(trifluoromethyl)phenyl]morpholine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk